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Compound of Interest

Compound Name: 2-Propylbenzamide
CAS No.: 122761-85-7
Cat. No.: B038881
Get Quote
. J

Characterization, Synthesis, and Safety Profile for Pharmaceutical Applications

Executive Summary

This technical guide provides a comprehensive analysis of 2-Propylbenzamide (PubChem
CID 20140085), a structural isomer often confused with its N-substituted counterparts. Primarily
utilized as an intermediate in the synthesis of angiotensin Il receptor antagonists (e.g.,
Telmisartan analogs) and as a directing group in organometallic chemistry, this compound
requires precise characterization. This document outlines its chemical identity, validated
synthesis protocols, predicted toxicological profile, and safety handling procedures for drug
development professionals.

Chemical Identity & Disambiguation

CRITICAL NOTE: "2-Propylbenzamide” strictly refers to the benzene ring substituted at the
ortho position. It is frequently confused with N-propylbenzamide (amide nitrogen substitution).
Researchers must verify the CAS number before procurement or synthesis.

Table 1: Physicochemical Characterization
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Property

Data

Source/Method

IUPAC Name

2-Propylbenzamide

PubChem

Common Synonyms

o-Propylbenzamide;

Benzamide, 2-propyl-

ChemicalBook

CAS Registry Number 122761-85-7 CAS Common Chemistry

PubChem CID 20140085 NCBI

Molecular Formula C10H13NO Calculated

Molecular Weight 163.22 g/mol Calculated

SMILES CCCC1=CC=CC=C1C(=O)N Canonical

InChlKey IZRDLZYOQSECENG- Canonical
UHFFFAOYSA-N

Predicted LogP 2.22 XLogP3

H-Bond Donor/Acceptor 1/1 Cactvs

Synthesis & Manufacturing Protocols

The synthesis of 2-Propylbenzamide is typically achieved via the amidation of 2-propylbenzoic
acid. Below is a standard laboratory-scale protocol optimized for high yield and purity.

Figure 1. Synthesis Pathway (Graphviz)
.
2-Propylbenzoic Acid Activation Acyl Chloride Formation -S02, - HCI 2-Propylbenzoyl Chloride lic Acyl Amidation stallization 2-Propylbenzamide
(Precursor) (SOCI2, Reflux) (Reactive Intermediate) (NH3(aq) or NH3/DCM) (Solid Precipitate)

Click to download full resolution via product page

Caption: Two-step synthesis of 2-Propylbenzamide via acid chloride activation.

Experimental Protocol: Acid Chloride Method

o Activation:
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[e]

Dissolve 10.0 mmol of 2-propylbenzoic acid in 20 mL of anhydrous dichloromethane
(DCM).

[e]

Add 12.0 mmol of Thionyl Chloride (SOCI2) dropwise under nitrogen atmosphere.

o

Add a catalytic amount (2 drops) of DMF to initiate the reaction.

[¢]

Reflux at 40°C for 2 hours until gas evolution (HCI/SO2z) ceases.

o

Note: Evaporate excess SOCIz under reduced pressure to isolate the crude acid chloride.

o Amidation:

o Re-dissolve the crude 2-propylbenzoyl chloride in 10 mL anhydrous DCM.

Cool the solution to 0°C in an ice bath.

[e]

o

Slowly add 50 mL of 28% Aqueous Ammonia (or bubble anhydrous NHs gas) with vigorous
stirring.

o

Maintain temperature <10°C to prevent hydrolysis.

[¢]

Stir for 1 hour at room temperature.
o Work-up:
o Filter the resulting white precipitate.
o Wash the solid with cold water (3 x 10 mL) to remove ammonium salts.

o Recrystallize from ethanol/water (1:1) to obtain pure 2-Propylbenzamide.

Safety & Toxicology (GHS Classification)

Specific toxicological data for CAS 122761-85-7 is limited. The following safety profile is
derived via Read-Across Methodology using the structural parent Benzamide (CAS 55-21-0)
and the isomer N-propylbenzamide (CAS 10546-70-0).

Hazard Prediction: Treat as Acute Tox. 4 (Oral) and potential Mutagen (Category 2).
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Tahle 2° Predicted GHS Hazards

Hazard Class Category H-Statement Code Hazard Statement

Acute Toxicity Cat4 H302 Harmful if swallowed.

Germ Cell Suspected of causing
o Cat 2 H341 _

Mutagenicity genetic defects.

Causes skin irritation.

[1](21(3]

Skin Irritation Cat 2 H315

o Causes serious eye
Eye Irritation Cat 2A H319 L
irritation.

Figure 2: Safety Decision Logic (Graphviz)

2-Propylbenzamide
(CAS 122761-85-7)

'

Specific SDS Available?

Data Gap

No: Use SAR / Read-Across

Structural Homology

Parent: Benzamide (CAS 55-21-0)
Class: Muta. 2, Acute Tox. 4
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Apply Universal Precautions
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Caption: Risk assessment logic using Structure-Activity Relationship (SAR) for data-poor
intermediates.

Applications in Drug Discovery
2-Propylbenzamide serves as a critical scaffold in medicinal chemistry, particularly in the

development of Angiotensin Il Receptor Blockers (ARBS).

o Telmisartan Analogs: The ortho-propyl group on the benzene ring is a key pharmacophore
for lipophilic interaction within the AT1 receptor pocket. 2-Propylbenzamide derivatives are
often cyclized to form benzimidazoles, a core structure in Telmisartan.

o Directed Metallation: The amide group acts as a Directed Metallation Group (DMG), allowing
for regioselective lithiation at the ortho position (or lateral lithiation of the propyl chain) to
introduce further complexity [1].

Handling & Storage Protocols

To ensure stability and safety, adhere to the following "Self-Validating" storage system:

o Storage Conditions: Store in a tightly closed container at 2-8°C (Refrigerated). The propyl
chain increases lipophilicity but may lower the melting point compared to unsubstituted
benzamide, making it susceptible to caking.

» Incompatibility: Keep away from strong oxidizing agents and strong bases (hydrolysis risk).

e Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber (Nitrogen oxides NOx emission control required).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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